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Compound of Interest

Compound Name: Fmoc-Lys(Me)2-OH hydrochloride

Cat. No.: B613413 Get Quote

Essential Safety and Handling Guide for Fmoc-
Lys(Me)2-OH Hydrochloride
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Fmoc-Lys(Me)2-OH hydrochloride.

Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While one Safety Data Sheet (SDS) indicates no known OSHA hazards, it is imperative to

follow standard laboratory safety protocols to minimize exposure.[1] Potential health effects

include respiratory tract irritation if inhaled and harm if swallowed.[1]

Recommended Personal Protective Equipment (PPE):

A thorough hazard assessment should be conducted for specific procedures to determine if

additional protection is necessary.[2]
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PPE Category Item
Specifications and
Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles

ANSI Z87.1-compliant.

Protects eyes from dust

particles and splashes.[2]

Face shield

Recommended if a splash

hazard is high, providing

additional facial protection.[2]

Hand Protection Disposable nitrile gloves

Protects skin from incidental

contact. For prolonged contact,

consult the glove

manufacturer's chemical

resistance data.[2]

Body Protection Laboratory coat
Protects skin and clothing from

spills and contamination.[2]

Closed-toe shoes and long

pants

Provides basic body and foot

protection in a laboratory

setting.[2]

Respiratory Protection Dust respirator

A respirator may be necessary

if engineering controls are

insufficient to control dust or

aerosols. Use must comply

with a formal respiratory

protection program.[1]

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[3]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Operational Plan: Step-by-Step Handling Procedure
A structured plan for handling minimizes risks and ensures procedural consistency.[2]

Engineering Controls:

Ventilation: Handle in a well-ventilated place.[3] Use process enclosures, local exhaust

ventilation, or other engineering controls to keep airborne levels below recommended

exposure limits.[1]

Chemical Fume Hood: Weigh and handle the solid powder in a chemical fume hood or a

ventilated balance enclosure to minimize dust inhalation.[4]

Handling Protocol:

Preparation: Ensure the work area is clean and uncluttered. Confirm the location of the

nearest safety shower and eyewash station.[2]

Don PPE: Put on all required personal protective equipment as detailed in the table above.
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Weighing: Carefully weigh the desired amount of Fmoc-Lys(Me)2-OH hydrochloride
powder on a tared weigh boat inside a chemical fume hood.[4]

Dissolving (if applicable): If preparing a solution, be aware of the hazards associated with the

chosen solvent and adjust PPE accordingly.[2]

Transfer: Use appropriate glassware and pipetting devices for transfers. Keep all containers

sealed when not in use.[2]

Post-Handling: After use, decontaminate the work area. Wash hands thoroughly with soap

and water.[4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and comply with regulations.

Waste Segregation:

Solid Waste: Collect unused Fmoc-Lys(Me)2-OH hydrochloride and any contaminated

consumables (e.g., weigh boats, gloves, paper towels) in a designated, sealed, and clearly

labeled hazardous waste container.[4]

Liquid Waste: Solutions containing the compound must be collected in a separate, labeled

hazardous liquid waste container. Do not pour chemical waste down the drain.[3][4]

Disposal Procedure:

Containerization: Place waste into a suitable and closed container for disposal.[3]

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Professional Disposal: The material can be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[3] All chemical waste must be

disposed of in accordance with local, state, and federal regulations.[1]
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Workflow for Safe Handling and Disposal of Fmoc-Lys(Me)2-OH Hydrochloride
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Caption: Logical workflow for the safe handling and disposal of Fmoc-Lys(Me)2-OH
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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